Cas no 737694-00-7 (Pentanoic acid,3-amino-3,4,4-trimethyl-)

• Product Name: Pentanoic acid,3-amino-3,4,4-trimethyl-
• CAS No: 737694-00-7
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 559818
• Update Time: 2024-03-05

Pentanoic acid,3-amino-3,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-amino-3,4,4-trimethyl-
• Pentanoic acid, 3-amino-3,4,4-trimethyl-

• Inchi： 1S/C8H17NO2/c1-7(2,3)8(4,9)5-6(10)11/h5,9H2,1-4H3,(H,10,11)
• InChI Key： JZNYSXRXXZKGKJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N)(C)C(C)(C)C

Computed Properties

• Exact Mass: 159.126
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2